poly-N(5)-(3-hydroxypropylglutamine)-prazosin carbamate
poly-N(5)-(3-hydroxypropylglutamine)-prazosin carbamate
Brand Name:
Vulcanchem
CAS No.:
140486-68-6
VCID:
VC0129914
InChI:
InChI=1S/C28H35N7O9/c1-41-21-15-17-19(16-22(21)42-2)31-27(35-11-9-34(10-12-35)25(37)20-5-3-13-43-20)32-24(17)33-28(40)44-14-4-8-30-18(26(38)39)6-7-23(29)36/h3,5,13,15-16,18,30H,4,6-12,14H2,1-2H3,(H2,29,36)(H,38,39)(H,31,32,33,40)/t18-/m0/s1
SMILES:
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)NC(=O)OCCCNC(CCC(=O)N)C(=O)O)OC
Molecular Formula:
C28H35N7O9
Molecular Weight:
613.6 g/mol
poly-N(5)-(3-hydroxypropylglutamine)-prazosin carbamate
CAS No.: 140486-68-6
Main Products
VCID: VC0129914
Molecular Formula: C28H35N7O9
Molecular Weight: 613.6 g/mol
| CAS No. | 140486-68-6 |
|---|---|
| Product Name | poly-N(5)-(3-hydroxypropylglutamine)-prazosin carbamate |
| Molecular Formula | C28H35N7O9 |
| Molecular Weight | 613.6 g/mol |
| IUPAC Name | (2S)-5-amino-2-[3-[[2-[4-(furan-2-carbonyl)piperazin-1-yl]-6,7-dimethoxyquinazolin-4-yl]carbamoyloxy]propylamino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C28H35N7O9/c1-41-21-15-17-19(16-22(21)42-2)31-27(35-11-9-34(10-12-35)25(37)20-5-3-13-43-20)32-24(17)33-28(40)44-14-4-8-30-18(26(38)39)6-7-23(29)36/h3,5,13,15-16,18,30H,4,6-12,14H2,1-2H3,(H2,29,36)(H,38,39)(H,31,32,33,40)/t18-/m0/s1 |
| Standard InChIKey | OIUSYCOEKIPOMN-SFHVURJKSA-N |
| Isomeric SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)NC(=O)OCCCN[C@@H](CCC(=O)N)C(=O)O)OC |
| SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)NC(=O)OCCCNC(CCC(=O)N)C(=O)O)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)NC(=O)OCCCNC(CCC(=O)N)C(=O)O)OC |
| Synonyms | p(HPG-prazosin carbamate) PHPG-prazosin carbamate poly-N(5)-(3-hydroxypropylglutamine)-prazosin carbamate |
| PubChem Compound | 3083323 |
| Last Modified | Nov 11 2021 |
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